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Compound of Interest

Compound Name: Etoxazole-d5

Cat. No.: B12411451 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the accuracy and

reliability of analytical measurements is paramount. Proficiency testing (PT) schemes are a

cornerstone of laboratory quality assurance, providing an objective assessment of a

laboratory's performance against its peers. This guide offers a detailed comparison of

prominent proficiency testing schemes available for the analysis of etoxazole residues in food

matrices, focusing on programs offered by the European Union Reference Laboratories

(EURLs) and FAPAS®.

Comparison of Proficiency Testing Schemes
This section provides a comparative overview of PT schemes for etoxazole residue analysis

offered by the European Union Reference Laboratories (EURLs) and FAPAS®. The tables

below summarize the key quantitative data from recent, relevant PT rounds.

European Union Reference Laboratory (EURL) Schemes
The EURLs for pesticide residues regularly organize proficiency tests for laboratories involved

in the official control of pesticide residues in food and feed. Etoxazole has been included as a

target analyte in several of these PTs. Below are the details from two recent examples.

EURL Proficiency Test EUPT-CF12: Pesticide Residues in Hay Flour
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Parameter Details

PT Provider
EURL for Pesticides in Cereals and Feedingstuff

(EURL-CF)

Test Material Hay Flour

Year 2018

Number of Participating Laboratories 108

Assigned Value for Etoxazole 0.085 mg/kg

Standard Deviation for Proficiency Assessment 0.0213 mg/kg

z-Score Distribution
The majority of laboratories achieved

satisfactory z-scores between -2 and 2.

EURL Proficiency Test EUPT-FV-23: Pesticide Residues in Aubergine

Parameter Details

PT Provider
EURL for Pesticides in Fruits and Vegetables

(EURL-FV)

Test Material Aubergine Homogenate

Year 2021

Number of Participating Laboratories 183

Assigned Value for Etoxazole 0.033 mg/kg

Standard Deviation for Proficiency Assessment 0.0083 mg/kg

z-Score Distribution
A high percentage of participating laboratories

obtained satisfactory z-scores.

FAPAS® Proficiency Testing Schemes
FAPAS®, a leading global provider of proficiency testing schemes, offers a wide range of PTs

for food analysis, including pesticide residues. While FAPAS® includes etoxazole in the analyte
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list for their multi-residue pesticide PTs, detailed public reports for specific rounds containing

etoxazole were not available at the time of this review. However, their programs are well-

established and widely recognized.

FAPAS® Food Chemistry Proficiency Test (General)

Parameter Details

PT Provider FAPAS® (from Fera Science Ltd.)

Test Material
Various food matrices (e.g., fruit and vegetable

purées, cereals)

Frequency Multiple rounds per year

Analytes
Comprehensive lists of pesticide residues,

including etoxazole.

Performance Assessment
Based on z-scores, with detailed reports

provided to participants.

Experimental Protocols
The following section details the common experimental methodologies employed by

laboratories participating in proficiency tests for etoxazole residue analysis. These protocols

are largely based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe) extraction method followed by chromatographic analysis.

Sample Preparation and Extraction: The QuEChERS
Method
The QuEChERS method is the most frequently used sample preparation technique for the

analysis of pesticide residues in food matrices.

Homogenization: A representative portion of the sample (typically 10-15 g) is homogenized

to ensure uniformity.

Extraction: The homogenized sample is placed in a centrifuge tube with an appropriate

volume of acetonitrile. For samples with low water content, a defined amount of water is
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added.

Salting-out: A mixture of salts, typically anhydrous magnesium sulfate (MgSO₄) and sodium

chloride (NaCl) or a buffered salt mixture (e.g., citrate-based), is added to the tube. This step

induces phase separation between the aqueous and organic layers and drives the pesticides

into the acetonitrile layer.

Centrifugation: The tube is shaken vigorously and then centrifuged to separate the

acetonitrile extract from the solid sample matrix and aqueous layer.

Clean-up: Dispersive Solid-Phase Extraction (d-SPE)
An aliquot of the acetonitrile extract is transferred to a smaller centrifuge tube containing a d-

SPE sorbent mixture for further clean-up.

Sorbent Addition: The choice of sorbent depends on the matrix. A common combination

includes:

Primary Secondary Amine (PSA): To remove organic acids, fatty acids, and sugars.

Graphitized Carbon Black (GCB): To remove pigments and sterols (used with caution as it

can retain some planar pesticides).

C18: To remove non-polar interferences such as fats.

Anhydrous MgSO₄: To remove residual water.

Centrifugation: The tube is vortexed and then centrifuged.

Final Extract: The supernatant is collected, and it may be acidified with a small amount of

formic acid to improve the stability of certain pesticides before analysis.

Analytical Determination
The final extract is analyzed using chromatographic techniques coupled with mass

spectrometry for the identification and quantification of etoxazole.

1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
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Chromatographic Column: A reversed-phase column, such as a C18, is typically used.

Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g.,

methanol or acetonitrile), often containing additives like formic acid or ammonium formate to

enhance ionization.

Ionization: Electrospray ionization (ESI) in positive ion mode is commonly employed for

etoxazole.

Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode is used for its high selectivity and sensitivity. Two or more MRM

transitions are monitored for confirmation.

Typical LC-MS/MS Parameters for Etoxazole:

Parameter Value

Precursor Ion (m/z) 360.2

Product Ions (m/z) 141.1, 199.1

Collision Energy Optimized for the specific instrument

2. Gas Chromatography-Mass Spectrometry (GC-MS)

While LC-MS/MS is more common, GC-MS can also be used for the analysis of etoxazole.

Chromatographic Column: A low-polarity capillary column, such as a 5% phenyl-

methylpolysiloxane phase.

Injection: Splitless or pulsed splitless injection is typically used.

Ionization: Electron ionization (EI) is the standard technique.

Mass Spectrometry: A single or triple quadrupole mass spectrometer can be used.
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Proficiency Testing Workflow
The following diagram illustrates the typical workflow of a proficiency testing scheme for

pesticide residue analysis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PT Provider

Sample Preparation
(spiking/incurring)

Statistical Evaluation
(z-scores)

Homogeneity &
Stability Testing Sample Distribution

Participant
Laboratory Sample Analysis

Result Reporting
Submits results

Final Report
Receives feedback

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Instrumental Analysis

Data Processing

Sample Homogenization

QuEChERS Extraction
(Acetonitrile + Salts)

Dispersive SPE
(PSA, GCB, C18)

LC-MS/MS GC-MS

Quantification

Confirmation

Click to download full resolution via product page

To cite this document: BenchChem. [A Comparative Guide to Proficiency Testing Schemes
for Etoxazole Residue Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12411451#proficiency-testing-schemes-for-
etoxazole-residue-analysis]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12411451?utm_src=pdf-body-img
https://www.benchchem.com/product/b12411451#proficiency-testing-schemes-for-etoxazole-residue-analysis
https://www.benchchem.com/product/b12411451#proficiency-testing-schemes-for-etoxazole-residue-analysis
https://www.benchchem.com/product/b12411451#proficiency-testing-schemes-for-etoxazole-residue-analysis
https://www.benchchem.com/product/b12411451#proficiency-testing-schemes-for-etoxazole-residue-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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